Cas no 203860-04-2 (4-[(oxan-4-yl)methyl]piperidine)
4-[(oxan-4-yl)methyl]piperidine Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 4-[(tetrahydro-2H-pyran-4-yl)methyl]-
- 4-[(oxan-4-yl)methyl]piperidine
-
- MDL: MFCD19612019
- Inchi: 1S/C11H21NO/c1-5-12-6-2-10(1)9-11-3-7-13-8-4-11/h10-12H,1-9H2
- InChI Key: DLWUECPUFPMNTC-UHFFFAOYSA-N
- SMILES: N1CCC(CC2CCOCC2)CC1
Computed Properties
- Exact Mass: 183.162
- Monoisotopic Mass: 183.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3A^2
4-[(oxan-4-yl)methyl]piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-225125-0.05g |
4-[(oxan-4-yl)methyl]piperidine |
203860-04-2 | 95% | 0.05g |
$792.0 | 2024-06-20 | |
| Enamine | EN300-225125-0.1g |
4-[(oxan-4-yl)methyl]piperidine |
203860-04-2 | 95% | 0.1g |
$829.0 | 2024-06-20 | |
| Enamine | EN300-225125-0.25g |
4-[(oxan-4-yl)methyl]piperidine |
203860-04-2 | 95% | 0.25g |
$867.0 | 2024-06-20 | |
| Enamine | EN300-225125-0.5g |
4-[(oxan-4-yl)methyl]piperidine |
203860-04-2 | 95% | 0.5g |
$905.0 | 2024-06-20 | |
| Enamine | EN300-225125-1.0g |
4-[(oxan-4-yl)methyl]piperidine |
203860-04-2 | 95% | 1.0g |
$943.0 | 2024-06-20 | |
| Enamine | EN300-225125-2.5g |
4-[(oxan-4-yl)methyl]piperidine |
203860-04-2 | 95% | 2.5g |
$1848.0 | 2024-06-20 | |
| Enamine | EN300-225125-5.0g |
4-[(oxan-4-yl)methyl]piperidine |
203860-04-2 | 95% | 5.0g |
$2732.0 | 2024-06-20 | |
| Enamine | EN300-225125-10.0g |
4-[(oxan-4-yl)methyl]piperidine |
203860-04-2 | 95% | 10.0g |
$4052.0 | 2024-06-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01030357-1g |
4-[(Oxan-4-yl)methyl]piperidine |
203860-04-2 | 98% | 1g |
¥3913.0 | 2023-03-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN11122-100MG |
4-[(oxan-4-yl)methyl]piperidine |
203860-04-2 | 95% | 100MG |
¥ 1,207.00 | 2023-03-10 |
4-[(oxan-4-yl)methyl]piperidine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 4-[(oxan-4-yl)methyl]piperidine
Professional Introduction to 4-[(oxan-4-yl)methyl]piperidine (CAS No. 203860-04-2)
4-[(oxan-4-yl)methyl]piperidine, a compound with the chemical identifier CAS No. 203860-04-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecule consists of a piperidine ring substituted with an oxan-4-ylmethyl group, which imparts distinct chemical and pharmacological properties that make it a promising candidate for further exploration.
The structural composition of 4-[(oxan-4-yl)methyl]piperidine is meticulously designed to interact with biological targets in a specific manner. The piperidine moiety is well-known for its role in many bioactive molecules, often contributing to their binding affinity and metabolic stability. In contrast, the oxan-4-ylmethyl substituent introduces a flexible aliphatic side chain that can modulate the compound's pharmacokinetic profile. This dual structural feature makes the compound an intriguing subject for research in the development of novel therapeutic agents.
Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 4-[(oxan-4-yl)methyl]piperidine with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against several enzymes and receptors implicated in human diseases. For instance, preliminary computational models indicate that this molecule could interact with enzymes involved in metabolic pathways, potentially offering benefits in the treatment of metabolic disorders.
In vitro studies have begun to unravel the pharmacological profile of 4-[(oxan-4-yl)methyl]piperidine. These experiments have focused on evaluating its interaction with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and cardiovascular diseases. The results from these studies are promising, showing that the compound can modulate the activity of these enzymes in a concentration-dependent manner. This suggests that further optimization could lead to the development of potent and selective inhibitors for therapeutic use.
The synthesis of 4-[(oxan-4-yl)methyl]piperidine presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Researchers have employed advanced techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis to achieve high yields and purity levels. These advancements not only facilitate the production of the compound but also open up new avenues for its derivatization and functionalization.
The potential applications of 4-[(oxan-4-yl)methyl]piperidine extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in research settings, particularly for studying enzyme mechanisms and developing new chemical probes. Additionally, the compound's structural flexibility allows for modifications that could enhance its solubility and bioavailability, making it more suitable for clinical applications.
As research continues to evolve, the role of 4-[(oxan-4-yl)methyl]piperidine is expected to expand significantly. New synthetic routes and computational methods will further refine our understanding of its pharmacological properties and potential therapeutic uses. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible benefits for patients worldwide.
The journey from laboratory discovery to clinical application is often long and complex, but compounds like 4-[(oxan-4-yl)methyl]piperidine highlight the importance of innovative research in addressing unmet medical needs. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are paving the way for next-generation therapeutics that could revolutionize treatment strategies across various disease domains.
203860-04-2 (4-[(oxan-4-yl)methyl]piperidine) Related Products
- 1250275-95-6(N-Ethyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine)
- 1864060-26-3(4-[(oxan-4-yl)methyl]piperidine hydrochloride)
- 263393-50-6(4-(oxan-4-yl)piperidine)
- 311-21-7(3-Oxa-9-azaspiro[5.5]undecane)
- 70724-66-2(Piperidine, 4-(2-butoxyethyl)-)
- 509147-81-3(4-(2-ethoxyethyl)piperidine)
- 688736-47-2(4-(2-propoxyethyl)piperidine)
- 1369346-64-4(3-(oxan-4-yl)piperidine)
- 374795-48-9(2-Oxa-9-azaspiro[5.5]undecane)
- 57289-77-7(9-Oxa-2-azaspiro[5.5]undecane)